Cas no 1384534-93-3 (1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol)

• Product Name: 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol
• CAS No: 1384534-93-3
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 4596032
• PubChem ID: 71755983
• Update Time: 2025-06-30

1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol
• 2-Pyrrolidineethanol, α-2-furanyl-

• Inchi： 1S/C10H15NO2/c12-9(10-4-2-6-13-10)7-8-3-1-5-11-8/h2,4,6,8-9,11-12H,1,3,5,7H2
• InChI Key： WFLJBRRIRXFMNI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(O)CC1CCCN1

Additional information on 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol

Research Brief on 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol (CAS: 1384534-93-3): Recent Advances and Applications

The compound 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol (CAS: 1384534-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its furan and pyrrolidine moieties contribute to its ability to interact with various biological targets, including enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol exhibit promising activity against neurodegenerative diseases by modulating key neurotransmitter pathways.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol. A recent paper in Organic Letters (2024) described an efficient asymmetric synthesis route using chiral catalysts, which significantly enhanced the enantiomeric purity of the compound. This advancement is particularly relevant for pharmaceutical applications where stereochemistry plays a critical role in drug efficacy and safety.

Pharmacological evaluations have revealed that 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol and its derivatives exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that certain analogs of this compound showed potent inhibitory effects on cancer cell proliferation by targeting specific kinase pathways.

Despite these promising findings, challenges remain in the development of 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these limitations.

In conclusion, 1-(furan-2-yl)-2-(pyrrolidin-2-yl)ethan-1-ol represents a promising scaffold for drug discovery, with diverse applications in medicinal chemistry. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical development stages. The compound's versatility and biological activity make it a valuable subject for continued investigation in the chemical biology and pharmaceutical fields.